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Compound of Interest

Compound Name: 11-Hydroxyrankinidine

Cat. No.: B241882 Get Quote

Technical Support Center: 11-Hydroxyrankinidine
Disclaimer: 11-Hydroxyrankinidine is a research chemical and should only be handled by

trained professionals in a laboratory setting. The information provided here is for guidance and

is based on the known hazards of related compounds. A specific Safety Data Sheet (SDS) for

11-Hydroxyrankinidine is not readily available; therefore, extreme caution is advised. All

procedures should be conducted in accordance with your institution's safety protocols.

Frequently Asked Questions (FAQs)
Q1: What is 11-Hydroxyrankinidine?

A1: 11-Hydroxyrankinidine is a natural alkaloid compound isolated from the plant Gelsemium

elegans.[1] Its CAS number is 122590-03-8 and it has a molecular weight of 356.42 g/mol .[1]

[2] It belongs to the family of Gelsemium alkaloids, which are known for their high toxicity.[3][4]

[5][6]

Q2: What are the primary hazards associated with 11-Hydroxyrankinidine?

A2: While specific toxicological data for 11-Hydroxyrankinidine is limited, it is derived from

Gelsemium elegans, a plant known to be highly poisonous to humans and animals.[3][4][6] All

parts of the Gelsemium plant are considered toxic, and even small amounts can lead to severe

poisoning or death.[3][4] The toxic effects of Gelsemium alkaloids are primarily due to their
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ability to cause respiratory depression and paralysis.[5][6] Therefore, 11-Hydroxyrankinidine
should be treated as a highly potent toxin.

Q3: What are the symptoms of exposure to Gelsemium alkaloids?

A3: Symptoms of poisoning by Gelsemium alkaloids can include headache, vision problems,

difficulty swallowing, dizziness, muscle weakness, seizures, breathing difficulties, and a slowed

heart rate.[3][4] Respiratory failure is the main cause of death in severe cases.[5]

Q4: How should I store 11-Hydroxyrankinidine?

A4: 11-Hydroxyrankinidine powder should be stored at -20°C for long-term stability (up to 3

years).[2] If dissolved in a solvent, it should be stored at -80°C for up to one year.[2] It should

be stored in a secure, designated area for potent compounds, away from incompatible

materials.

Troubleshooting Guides
Handling and Personal Protective Equipment (PPE)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5434100/
https://prezi.com/p/stiifu6vxt6y/gelsemium-elegans-natures-poison/
https://www.benchchem.com/product/b241882?utm_src=pdf-body
https://www.rxlist.com/supplements/gelsemium.htm
https://www.webmd.com/vitamins/ai/ingredientmono-455/gelsemium
https://pmc.ncbi.nlm.nih.gov/articles/PMC5434100/
https://www.benchchem.com/product/b241882?utm_src=pdf-body
https://www.benchchem.com/product/b241882?utm_src=pdf-body
https://www.targetmol.com/compound/11-Hydroxyrankinidine
https://www.targetmol.com/compound/11-Hydroxyrankinidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b241882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Encountered Probable Cause Troubleshooting Steps

Accidental Spill
Improper handling, container

failure

1. Evacuate the immediate

area. 2. Alert colleagues and

the lab supervisor. 3. If safe to

do so, contain the spill with

absorbent material. 4. Follow

your institution's protocol for

hazardous chemical spills. 5.

Do not attempt to clean up a

large spill without proper

training and PPE.

Suspected Inhalation
Inadequate ventilation,

improper handling of powder

1. Immediately move to fresh

air. 2. Seek immediate medical

attention. 3. Report the

incident to your supervisor.

Skin or Eye Contact Inadequate PPE

1. For skin contact,

immediately wash the affected

area with copious amounts of

soap and water for at least 15

minutes. 2. For eye contact,

flush with a gentle stream of

water for at least 15 minutes,

holding the eyelids open. 3.

Seek immediate medical

attention.

Experimental Protocols
General Handling Protocol for 11-Hydroxyrankinidine

Risk Assessment: Before any experiment, conduct a thorough risk assessment.

Designated Area: All work with 11-Hydroxyrankinidine should be performed in a designated

area, such as a certified chemical fume hood, to minimize inhalation risk.
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Personal Protective Equipment (PPE):

Gloves: Wear two pairs of nitrile gloves. Inspect gloves for any tears or punctures before

use.

Eye Protection: Chemical safety goggles are mandatory.

Lab Coat: A fully buttoned lab coat should be worn.

Respiratory Protection: For handling the powder outside of a fume hood (not

recommended), a NIOSH-approved respirator is essential.

Weighing:

Weigh the powdered compound within a fume hood or a glove box.

Use a dedicated spatula and weighing paper.

Clean all equipment thoroughly after use.

Dissolving:

Add solvent to the vial containing the compound slowly to avoid splashing.

If sonication is required, ensure the vial is securely capped.

Decontamination:

Wipe down all surfaces and equipment with an appropriate deactivating solution (e.g., a

solution of sodium hypochlorite followed by a rinse with water and ethanol) after each use.

Dispose of all contaminated disposables as hazardous waste.

Disposal Protocol for 11-Hydroxyrankinidine

Waste Segregation: All waste contaminated with 11-Hydroxyrankinidine (e.g., pipette tips,

vials, gloves) must be segregated into a dedicated, clearly labeled hazardous waste

container.
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Liquid Waste: Collect all liquid waste containing 11-Hydroxyrankinidine in a sealed, labeled

container. Do not mix with other chemical waste unless compatibility has been confirmed.

Solid Waste: Collect all solid waste in a sealed, puncture-proof container.

Disposal: Dispose of all hazardous waste through your institution's environmental health and

safety office. Do not dispose of 11-Hydroxyrankinidine down the drain or in regular trash.

Data Presentation
Property Value Source

CAS Number 122590-03-8 [1][2]

Molecular Formula C20H24N2O4 [1]

Molecular Weight 356.42 g/mol [1][2]

Appearance Powder [7]

Storage (Powder) -20°C for 3 years [2]

Storage (in Solvent) -80°C for 1 year [2]

Solubility Soluble in DMSO (10 mM) [1]
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Caption: Experimental workflow for handling 11-Hydroxyrankinidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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